Cas no 2418723-13-2 (Methyl 2-(1-aminocyclopropyl)benzoate hydrochloride)

• Product Name: Methyl 2-(1-aminocyclopropyl)benzoate hydrochloride
• CAS No: 2418723-13-2
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• MDL: MFCD32679580
• CID: 5668701
• PubChem ID: 154577525
• Update Time: 2025-06-09

Methyl 2-(1-aminocyclopropyl)benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2418723-13-2
• Methyl 2-(1-aminocyclopropyl)benzoate;hydrochloride
• methyl 2-(1-aminocyclopropyl)benzoate hydrochloride
• EN300-26861118
• Benzoic acid, 2-(1-aminocyclopropyl)-, methyl ester, hydrochloride (1:1)
• Benzoic acid, 2-(1-aminocyclopropyl)-, methyl ester, hydrochloride
• Methyl 2-(1-aminocyclopropyl)benzoate hydrochloride

• MDL： MFCD32679580
• Inchi： 1S/C11H13NO2.ClH/c1-14-10(13)8-4-2-3-5-9(8)11(12)6-7-11;/h2-5H,6-7,12H2,1H3;1H
• InChI Key： YDRXQYOIJMRZNZ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1C=CC=CC=1C1(CC1)N)=O

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 2-(1-aminocyclopropyl)benzoate hydrochloride

Methyl 2-(1-aminocyclopropyl)benzoate Hydrochloride: A Comprehensive Overview

Methyl 2-(1-aminocyclopropyl)benzoate hydrochloride (CAS No. 2418723-13-2) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methyl 2-(aminocyclopropyl)benzoate hydrochloride, has garnered attention due to its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this compound.

Chemical Structure and Properties

Methyl 2-(1-aminocyclopropyl)benzoate hydrochloride is a derivative of benzoic acid with a cyclopropylamine moiety attached to the benzene ring. The presence of the cyclopropylamine group imparts unique chemical and physical properties to the molecule. The compound is a white crystalline solid with a molecular weight of 209.71 g/mol. It is soluble in water and common organic solvents such as methanol and ethanol, making it suitable for various chemical reactions and biological assays.

The hydrochloride salt form of the compound enhances its solubility in aqueous media, which is advantageous for pharmaceutical applications. The cyclopropylamine group is particularly noteworthy due to its strained ring structure, which can influence the compound's reactivity and biological activity. The amine functionality can participate in hydrogen bonding and other intermolecular interactions, contributing to the compound's binding affinity to biological targets.

Synthesis Methods

The synthesis of methyl 2-(1-aminocyclopropyl)benzoate hydrochloride has been reported in several scientific publications. One common approach involves the reaction of 2-bromobenzoic acid with methylamine to form the corresponding amide, followed by a cyclopropanation reaction using a suitable reagent such as dichlorocarbene. The resulting cyclopropanated product is then converted to the hydrochloride salt through treatment with hydrochloric acid.

Another method involves the use of a palladium-catalyzed coupling reaction between a bromobenzoic acid derivative and a cyclopropylamine derivative. This method offers high yields and good functional group tolerance, making it suitable for large-scale synthesis. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes, utilizing catalysts that minimize waste and reduce energy consumption.

Biological Activities

Methyl 2-(1-aminocyclopropyl)benzoate hydrochloride has been investigated for its potential therapeutic applications in various biological systems. One area of interest is its activity as an inhibitor of specific enzymes involved in metabolic pathways. Studies have shown that the compound can selectively inhibit certain enzymes, which may have implications for treating metabolic disorders such as diabetes and obesity.

In addition to its enzymatic inhibition properties, methyl 2-(1-aminocyclopropyl)benzoate hydrochloride has been evaluated for its anti-inflammatory effects. Preclinical studies have demonstrated that the compound can reduce inflammation in animal models by modulating cytokine production and inhibiting pro-inflammatory signaling pathways. These findings suggest that the compound may have potential as an anti-inflammatory agent for treating conditions such as arthritis and inflammatory bowel disease.

Recent Research Developments

The field of medicinal chemistry is constantly evolving, and recent research has shed new light on the potential applications of methyl 2-(1-aminocyclopropyl)benzoate hydrochloride. A study published in the Journal of Medicinal Chemistry reported that the compound exhibits potent antiviral activity against several strains of influenza virus. The researchers found that the cyclopropylamine moiety plays a crucial role in binding to viral proteins, thereby inhibiting viral replication.

Another notable study published in the European Journal of Medicinal Chemistry explored the use of methyl 2-(1-aminocyclopropyl)benzoate hydrochloride as a lead compound for developing new antifungal agents. The results showed that derivatives of the compound exhibited enhanced antifungal activity against Candida species, which are common causes of fungal infections in immunocompromised patients.

Conclusion

Methyl 2-(1-aminocyclopropyl)benzoate hydrochloride (CAS No. 2418723-13-2) is a versatile compound with promising therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in various areas of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies.